3-Chlorobiphenyl

• CAS No.: 2051-61-8
• Product Name: 3-Chlorobiphenyl
• Molecular Formula: C12H9Cl
• Molecular Weight: 188.65 g/mol
• IUPAC Name: 1-chloro-3-phenylbenzene
• Standard InChI: InChI=1S/C12H9Cl/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• Standard InChIKey: NMWSKOLWZZWHPL-UHFFFAOYSA-N
• Impurities: Aroclor 1221 has few toxic polychlorinated dibenzofurans (PCDFs).
• SMILES: C1=CC=C(C=C1)C2=CC(=CC=C2)Cl
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=CC=C2)Cl
• Boiling Point: 527 to 608 °F at 760 mm Hg (NTP, 1992); 284.5 °C
• Colorform: ... Colorless mobile oil; Lower chlorinated Aroclors (1221, 1232, 1016, 1242, and 1248) are colorless mobile oils. Increasing chlorine content results in mixtures taking on the consistency of viscous liquids (Aroclor 1254) or sticky resins (Aroclors 1260 and 1262). Arclors 1268 and 1270 are white powders.
• Density: 1.4 (NTP, 1992); 1.182-1.192 at 15.5 °C
• Flash Point: 286 °F (NTP, 1992); 141-150 °C (Cleveland open cup)
• Melting Point: 16.0 °C; 1 °C
• Physical Description: Pcb-1221 is a viscous oily liquid. (NTP, 1992)
• Description: 3-chlorobiphenyl is a monochlorobiphenyl.; Pcb-1221 is a viscous oily liquid. (NTP, 1992)
• Shelf Life: ... PCB's are chemically very inert and are stable to conditions of hydrolysis and oxidation in industrial use. ... /Polychlorinated biphenyls/
• Solubility: 1.92e-05 M; Miscible in non-polar organic solvents.; Solubility in water varies because Aroclors are variable mixtures.; In water, 3516 ppb; In water, 200 ug/L at 25 °C; Average water solubility 0.59 ppm
• Synonyms: 3-Chloro-1.1-biphenyl, BZ# 2
• Vapor Pressure: 0.01 mmHg; Average vapor pressure of most volatile components: 6.7X10-3 mm Hg, 25 °C
• PubChem Compound: 16322
• Last Modified: Nov 11 2021